Cas no 1353993-31-3 ((S)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353993-31-3
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 2155567
• Update Time: 2025-10-30

(S)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-(carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester
• (S)-2-((1-(tert-Butoxycarbonyl)piperidin-3-yl)(isopropyl)amino)acetic acid
• AM95116
• (S)-3-(carboxymethylisopropylamino)piperidine-1-carboxylic acid tert-butyl ester
• (S)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H28N2O4/c1-11(2)17(10-13(18)19)12-7-6-8-16(9-12)14(20)21-15(3,4)5/h11-12H,6-10H2,1-5H3,(H,18,19)/t12-/m0/s1
• InChI Key： QRYSZFVRHDBGOQ-LBPRGKRZSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H](C1)N(CC(=O)O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 376
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester

Introduction to (S)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353993-31-3)

(S)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353993-31-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring, a tert-butyl ester group, and a carboxymethyl-isopropyl-amino moiety. These structural elements contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chiral center in the compound, denoted by the (S) configuration, plays a crucial role in its biological activity and pharmacological properties. Chiral compounds are essential in drug development due to their ability to interact selectively with specific biological targets, thereby enhancing efficacy and reducing side effects. The presence of the tert-butyl ester group also adds stability to the molecule, making it suitable for various synthetic transformations and purification processes.

Recent studies have highlighted the potential of (S)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders.

In another study, scientists at the University of California, San Francisco, demonstrated that derivatives of (S)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester exhibit promising antiviral activity against several RNA viruses. The researchers found that these derivatives can effectively inhibit viral replication by interfering with specific viral enzymes, making them potential candidates for the development of broad-spectrum antiviral drugs.

The versatility of (S)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for the preparation of functional materials with unique properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound to create self-assembling supramolecular structures with potential applications in nanotechnology and materials science.

The synthetic accessibility of (S)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester is another factor contributing to its popularity among chemists and pharmaceutical scientists. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the stereoselective synthesis via asymmetric catalysis, which ensures high enantiomeric purity and yield.

In terms of safety and handling, it is important to note that while (S)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester is not classified as a hazardous material, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation should be used to ensure safe handling and storage.

The future prospects for (S)-3-(Carboxymethyl-isopropyl-amino)-piperidine-1-carboxylic acid tert-butyl ester are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activity. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of innovative therapeutic agents and advanced materials.